Cas no 2145585-74-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid)
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid
- 2145585-74-4
- EN300-1300639
- 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid
-
- Inchi: 1S/C21H21NO5/c23-18-10-9-16(18)19(20(24)25)22-21(26)27-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-8,16-19,23H,9-11H2,(H,22,26)(H,24,25)
- InChI Key: MNUFMTRPKLWKTM-UHFFFAOYSA-N
- SMILES: OC1CCC1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 367.14197277g/mol
- Monoisotopic Mass: 367.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 95.9Ų
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300639-0.05g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid |
2145585-74-4 | 0.05g |
$2637.0 | 2023-06-06 | ||
| Enamine | EN300-1300639-0.1g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid |
2145585-74-4 | 0.1g |
$2762.0 | 2023-06-06 | ||
| Enamine | EN300-1300639-0.25g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid |
2145585-74-4 | 0.25g |
$2889.0 | 2023-06-06 | ||
| Enamine | EN300-1300639-0.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid |
2145585-74-4 | 0.5g |
$3014.0 | 2023-06-06 | ||
| Enamine | EN300-1300639-1.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid |
2145585-74-4 | 1g |
$3139.0 | 2023-06-06 | ||
| Enamine | EN300-1300639-2.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid |
2145585-74-4 | 2.5g |
$6155.0 | 2023-06-06 | ||
| Enamine | EN300-1300639-5.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid |
2145585-74-4 | 5g |
$9107.0 | 2023-06-06 | ||
| Enamine | EN300-1300639-10.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid |
2145585-74-4 | 10g |
$13504.0 | 2023-06-06 | ||
| Enamine | EN300-1300639-50mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid |
2145585-74-4 | 50mg |
$1836.0 | 2023-09-30 | ||
| Enamine | EN300-1300639-100mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid |
2145585-74-4 | 100mg |
$1923.0 | 2023-09-30 |
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid (CAS No. 2145585-74-4): An Overview
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid (CAS No. 2145585-74-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino-cyclobutylacetic acid, is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutyl moiety. These structural elements contribute to its potential applications in the synthesis of peptides and small molecules with therapeutic properties.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting the amino group during multistep syntheses. The cyclobutyl ring, on the other hand, introduces conformational constraints that can influence the bioactivity and pharmacokinetic properties of the final product. This combination of functional groups makes 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid a valuable building block in the development of novel drugs and biologically active compounds.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The unique conformational flexibility provided by the cyclobutyl ring was found to enhance the binding affinity of these derivatives to specific inflammatory targets.
In another study, researchers at the University of California, San Francisco, explored the use of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid in the development of novel antiviral agents. The compound was incorporated into a series of peptides designed to inhibit viral entry into host cells. The results showed that these peptides effectively blocked viral replication, demonstrating the potential of this compound as a scaffold for antiviral drug design.
The synthetic versatility of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid has also been leveraged in the field of chemical biology. A team at Harvard University utilized this compound to create a library of small molecules with diverse biological activities. By systematically modifying the cyclobutyl ring and the amino group, they were able to identify several compounds with selective activity against specific protein targets involved in cancer and neurodegenerative diseases.
From a synthetic chemistry perspective, the preparation of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid involves several well-established steps. The key intermediate is typically prepared by reacting 2-amino-cyclobutane carboxylic acid with Fmoc chloride in an organic solvent such as dichloromethane or dimethylformamide (DMF). The reaction is usually carried out under mild conditions to avoid side reactions and ensure high yields. Subsequent purification steps, such as column chromatography or recrystallization, are employed to obtain the pure product.
The physical and chemical properties of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 130°C to 135°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various synthetic protocols and biological assays.
In terms of safety and handling, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment such as gloves and goggles.
Overall, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid (CAS No. 2145585-74-4) represents a versatile and promising molecule with significant potential in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration in various therapeutic areas. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field of medicinal chemistry.
2145585-74-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-hydroxycyclobutyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)